1-Carbamoylpiperidine-3-carboxylic acid
Overview
Description
1-Carbamoylpiperidine-3-carboxylic acid, also known as 1-carboxamidopiperidine-3-carboxylic acid or 1-carboxamidopiperidine-3-carboxylate, is an important organic compound used in a variety of scientific applications. It is a white, crystalline powder that is soluble in water and ethanol. It is used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and polymers. It is also used as a reactant in the synthesis of other compounds, such as amino acids, peptides, and peptidomimetics.
Scientific Research Applications
Catalytic Applications in Organic Synthesis : 1-Carbamoylpiperidine-3-carboxylic acid is used in organic synthesis. For instance, its derivatives have been utilized as catalysts in the synthesis of various organic compounds, including coumarin-3-carboxylic acid and cinnamic acid derivatives. This demonstrates its role in facilitating chemical reactions under mild and green conditions (Zolfigol, Ayazi-Nasrabadi, & Baghery, 2015).
Role in Biosynthesis Pathways : The compound plays a significant role in the biosynthesis of carbapenem antibiotics. Research has detailed how derivatives of this compound are involved in the stereoinversion process from L-proline, critical in the production of these antibiotics (Stapon, Li, & Townsend, 2003).
Synthesis of Antibacterial Agents : It's a key component in the asymmetric synthesis of antibacterial agents. The enantiomers of derivatives of this compound show significant antibacterial activity, highlighting its importance in developing new drugs (Rosen et al., 1988).
Material Science and Biochemistry Applications : As a spin-labeled amino acid, derivatives of this compound find use in material science and biochemistry. Its properties make it an effective tool in these fields, particularly as a probe in electron spin resonance and fluorescence quenching studies (Toniolo, Crisma, & Formaggio, 1998).
Neuroscience Research : The compound has been used in neuroscience research, specifically in the study of gamma-aminobutyric acid (GABA) agonists and uptake inhibitors. Its derivatives have shown potential in this field, contributing to the understanding of GABA-related processes (Jacobsen et al., 1982).
Biocatalyst Inhibition Studies : It's also used in studies exploring microbial adaptation to weak acid stress, which is relevant for applications in food safety, health, and bioengineering (Mira & Teixeira, 2013; Jarboe, Royce, & Liu, 2013).
Future Directions
Piperidines are among the most important synthetic fragments for designing drugs . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines, such as 1-Carbamoylpiperidine-3-carboxylic acid, is an important task of modern organic chemistry . This could open up new possibilities for the creation of novel pharmaceuticals.
Properties
IUPAC Name |
1-carbamoylpiperidine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2O3/c8-7(12)9-3-1-2-5(4-9)6(10)11/h5H,1-4H2,(H2,8,12)(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CRCXZDRNTOBHLY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)N)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50585337 |
Source
|
| Record name | 1-Carbamoylpiperidine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50585337 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
871478-82-9 |
Source
|
| Record name | 1-Carbamoylpiperidine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50585337 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-carbamoylpiperidine-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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